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Compound of Interest

Compound Name: AVX 13616

Cat. No.: B10800273

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the preparation of a stock solution of AVX
13616, a potent antibacterial agent, particularly effective against drug-resistant Staphylococcus
pathogens.[1][2] Adherence to this protocol is crucial for ensuring the accuracy and
reproducibility of experimental results.

Compound Information

A thorough understanding of the physicochemical properties of AVX 13616 is essential for the
accurate preparation of stock solutions. The key quantitative data for this compound are
summarized in the table below.
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Property Value Source
CAS Number 900814-48-4 [31141[5]
Molecular Formula C50H73CI2N707

Molecular Weight 955.06 g/mol

Appearance Powder

Purity >97%

Solubility Soluble in DMSO

Storage Store at -20°C

Experimental Protocol: Preparation of a 10 mM AVX
13616 Stock Solution in DMSO

This protocol outlines the steps for preparing a 10 mM stock solution of AVX 13616 in Dimethyl
Sulfoxide (DMSO).

Materials and Equipment

e AVX 13616 powder

e Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)
o Calibrated analytical balance

« Sterile microcentrifuge tubes or vials

o Sterile, calibrated micropipettes and tips

» Vortex mixer

» Ultrasonic bath (optional, but recommended)

o Personal Protective Equipment (PPE): lab coat, safety glasses, and gloves
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Safety Precautions

o Always handle AVX 13616 and DMSO in a well-ventilated area, preferably within a chemical
fume hood.

o Wear appropriate PPE, including a lab coat, safety glasses, and chemical-resistant gloves.

o Consult the Material Safety Data Sheet (MSDS) for AVX 13616 for comprehensive safety
information.

Step-by-Step Procedure

o Calculate the required mass of AVX 13616:

o To prepare 1 mL of a 10 mM stock solution, the required mass is calculated using the
following formula:

= Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )
= Mass (mg) = 10 mmol/L x 0.001 L x 955.06 g/mol x 1000 mg/g
= Mass = 9.55 mg
e Weighing AVX 13616:
o Tare a sterile microcentrifuge tube on a calibrated analytical balance.
o Carefully weigh out 9.55 mg of AVX 13616 powder into the tared tube.
e Dissolving in DMSO:

o Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the AVX 13616
powder.

o Close the tube tightly and vortex thoroughly for at least 30 seconds to facilitate dissolution.
e Ensuring Complete Dissolution (Optional but Recommended):

o For enhanced solubility, gently warm the tube to 37°C.
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o Subsequently, place the tube in an ultrasonic bath and sonicate for a short period until the
solution is clear and free of any visible particulates.

o Storage of the Stock Solution:

o The freshly prepared 10 mM AVX 13616 stock solution can be stored at -20°C for several
months.

o For short-term storage, 2-8°C is acceptable.

o Itis recommended to aliquot the stock solution into smaller, single-use volumes to avoid
repeated freeze-thaw cycles.

Visualizing the Workflow

The following diagram illustrates the key steps in the preparation of the AVX 13616 stock
solution.
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Caption: Workflow for preparing AVX 13616 stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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